Cas no 325459-90-3 (Benzene,1-bromo-3-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)-)

• Product Name: Benzene,1-bromo-3-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)-
• CAS No: 325459-90-3
• MF: C₁₄H₄BrF₁₇
• MW: 575.058423042297
• CID: 301475
• PubChem ID: 3333285
• Update Time: 2025-04-19

Benzene,1-bromo-3-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-3-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)-
• 1-bromo-3-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)benzene
• 1-BROMO-3-(HEPTADECAFLUOROOCTYL)-BENZENE
• 1-Bromo-3-(heptadecafluorooctyl)benzene
• 1-Bromo-3-(perfluorooctyl)benzene
• 76071_ALDRICH
• 76071_FLUKA
• AC1MNTP9
• AG-F-08836
• CTK4G8860
• AKOS015889078
• DTXSID30391554
• 325459-90-3
• CCDZSLNFIBUPNY-UHFFFAOYSA-N
• NS00109865

• Inchi： 1S/C14H4BrF17/c15-6-3-1-2-5(4-6)7(16,17)8(18,19)9(20,21)10(22,23)11(24,25)12(26,27)13(28,29)14(30,31)32/h1-4H
• InChI Key： CCDZSLNFIBUPNY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 573.92242
• Monoisotopic Mass: 573.922
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.735
• Melting Point: 41-46 °C
• Boiling Point: 258.4°C at 760 mmHg
• Flash Point: 110.1°C
• Refractive Index: 1.361
• PSA: 0
• Solubility: Not determined